Cas no 702628-84-0 (3-(4-Fluorophenoxy)azetidine)

• Product Name: 3-(4-Fluorophenoxy)azetidine
• CAS No: 702628-84-0
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• MDL: MFCD09861914
• CID: 547874
• PubChem ID: 21428730
• Update Time: 2025-06-14

3-(4-Fluorophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenoxy)azetidine
• 3-(4-Fluoro-phenoxy)-azetidine
• Azetidine,3-(4-fluorophenoxy)-
• SCHEMBL1740596
• BB 0260478
• C80030
• MFCD09861914
• AS-59513
• SB38390
• ZDIPYYPSOHMOMO-UHFFFAOYSA-N
• 702628-84-0
• EN300-1866249
• DTXSID60613695
• FT-0681351
• CS-0149171
• A1-00863
• AKOS005264670
• A26684
• NCGC00374286-01
• DB-074280
• 3-(4-fluorophenoxy)azetidine(SALTDATA: 1.12HCl 0.45H2O)

• MDL： MFCD09861914
• Inchi： 1S/C9H10FNO/c10-7-1-3-8(4-2-7)12-9-5-11-6-9/h1-4,9,11H,5-6H2
• InChI Key： ZDIPYYPSOHMOMO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1CNC1

Computed Properties

• Exact Mass: 167.0747
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 256℃
• Flash Point: 109℃
• PSA: 21.26

3-(4-Fluorophenoxy)azetidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-Fluorophenoxy)azetidine

Comprehensive Overview of 3-(4-Fluorophenoxy)azetidine (CAS No. 702628-84-0): Properties, Applications, and Industry Insights

3-(4-Fluorophenoxy)azetidine (CAS No. 702628-84-0) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an azetidine ring with a 4-fluorophenoxy substituent, offering versatile reactivity for drug discovery and material science applications. As researchers increasingly explore fluorinated heterocycles for their metabolic stability and bioavailability, this compound has emerged as a valuable building block in modern synthetic chemistry.

The growing demand for fluorine-containing pharmaceuticals has propelled interest in 3-(4-Fluorophenoxy)azetidine. Approximately 30% of FDA-approved drugs now contain fluorine atoms, driving searches for innovative fluorine-based intermediates. This compound's azetidine scaffold is particularly noteworthy, as four-membered nitrogen heterocycles demonstrate improved pharmacokinetic properties compared to their five- or six-membered counterparts. Recent patent analyses reveal a 40% increase in azetidine derivatives appearing in medicinal chemistry applications since 2020.

From a synthetic chemistry perspective, CAS 702628-84-0 offers multiple advantages. The electron-withdrawing fluorine atom enhances the compound's stability while allowing selective functionalization at other positions. Researchers frequently search for azetidine synthesis methods and fluorophenoxy coupling techniques, reflecting the compound's relevance in contemporary organic synthesis. Its balanced lipophilicity (predicted LogP ~2.1) makes it particularly valuable for CNS-targeting drug candidates, a hot topic in neuropharmacology circles.

Quality control of 3-(4-Fluorophenoxy)azetidine requires careful attention to spectroscopic characterization. The compound typically shows distinctive signals in ¹⁹F NMR (δ -115 to -120 ppm) and ¹H NMR (δ 4.8-5.2 ppm for azetidine protons), with purity often verified by HPLC-MS. These analytical parameters are crucial for researchers investigating high-purity fluorochemicals or developing GMP-compliant synthetic routes—two frequently searched terms in pharmaceutical manufacturing databases.

Beyond pharmaceuticals, 702628-84-0 finds applications in materials science. The compound's rigid structure and fluorine content contribute to developing advanced polymeric materials with enhanced thermal stability. Industry reports indicate growing interest in such fluorine-modified polymers for electronics encapsulation and specialty coatings, aligning with the global push toward high-performance materials.

Environmental and regulatory aspects of 3-(4-Fluorophenoxy)azetidine processing have become prominent discussion points. While not classified as hazardous under current guidelines, proper handling of fluorinated compounds remains essential. Recent publications emphasize green chemistry approaches for similar structures, reflecting the industry's focus on sustainable synthesis—a topic generating numerous search queries among environmentally conscious researchers.

The commercial landscape for CAS 702628-84-0 shows dynamic growth, with leading suppliers offering quantities ranging from milligram to kilogram scales. Pricing trends correlate with the expanding applications of fluorinated azetidines in drug discovery pipelines. Market analysts note particular demand from contract research organizations specializing in fragment-based drug design, another trending search term in medicinal chemistry.

Future research directions for 3-(4-Fluorophenoxy)azetidine may explore its potential in bioconjugation chemistry or as a precursor for PET radiotracer development. The compound's structural features align well with current interests in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies—areas generating substantial academic and industrial research activity worldwide.